Cas no 15869-87-1 (2,2-Dimethyloctane)

• Product name: 2,2-Dimethyloctane
• CAS No: 15869-87-1
• MF: C₁₀H₂₂
• MW: 142.28168
• MDL: MFCD00048900
• CID: 209094
• PubChem ID: 85150

2,2-Dimethyloctane Chemical and Physical Properties

Names and Identifiers

• Octane, 2,2-dimethyl-
• 2,2-Dimethyloctane
• 2,2-Dimethyl-octan
• 2,2-dimethyl-octane
• neopentylpentyle
• octane,2,2-dimethyl
• trimethylheptane
• 2,2-DIMETHYL OCTANE
• octane,2,2-dimethyl-
• Inchi=1/C10H22/C1-5-6-7-8-9-10(2,3)4/H5-9H2,1-4h
• NS00096351
• DTXSID9074696
• 15869-87-1
• GPBUTTSWJNPYJL-UHFFFAOYSA-N
• Q5651173
• MFCD00048900

• MDL： MFCD00048900
• Inchi： InChI=1S/C10H22/c1-5-6-7-8-9-10(2,3)4/h5-9H2,1-4H3
• InChI Key： GPBUTTSWJNPYJL-UHFFFAOYSA-N
• SMILES： CC(C)(CCCCCC)C

Computed Properties

• Exact Mass: 142.17200
• Monoisotopic Mass: 142.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.2

Experimental Properties

• Density: 0.7210
• Melting Point: -56.32°C (estimate)
• Boiling Point: 156.9°C
• Refractive Index: 1.4060
• PSA: 0.00000
• LogP: 4.00290

2,2-Dimethyloctane Security Information

• Hazardous Material Identification：

2,2-Dimethyloctane Customs Data

• HS CODE：2901100000
• Customs Data：

  China Customs Code:

  2901100000

  Overview:

  2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%